Cas no 346663-79-4 (3-Bromo-N-(furan-2-ylmethyl)benzamide)

• Product Name: 3-Bromo-N-(furan-2-ylmethyl)benzamide
• CAS No: 346663-79-4
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• MDL: MFCD00504015
• CID: 853066
• PubChem ID: 809128
• Update Time: 2025-07-20

3-Bromo-N-(furan-2-ylmethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-(furan-2-ylmethyl)benzamide
• 3-Bromo-N-(fur-2-ylmethyl)benzamide
• 3-Bromo-N-furan-2-ylmethyl-benzamide
• 3-bromo-N-[(furan-2-yl)methyl]benzamide
• AB00088278-01
• HMS2823K16
• MLS001204945
• SMR000514570
• DTXSID50355618
• 346663-79-4
• Q27183742
• STK157213
• DB-394769
• AKOS000188130
• CHEBI:105950
• CHEMBL1522346
• MFCD00504015
• SB61153
• 3-bromo-N-(2-furanylmethyl)benzamide
• BS-23077
• WNA66379
• CS-0451456

• MDL： MFCD00504015
• Inchi： 1S/C12H10BrNO2/c13-10-4-1-3-9(7-10)12(15)14-8-11-5-2-6-16-11/h1-7H,8H2,(H,14,15)
• InChI Key： IJKKCHLTWZPXIB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(NCC1=CC=CO1)=O

Computed Properties

• Exact Mass: 278.98900
• Monoisotopic Mass: 278.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.24000
• LogP: 3.36300

3-Bromo-N-(furan-2-ylmethyl)benzamide Security Information

• Hazardous Material Identification：

Additional information on 3-Bromo-N-(furan-2-ylmethyl)benzamide

Comprehensive Overview of 3-Bromo-N-(furan-2-ylmethyl)benzamide (CAS No. 346663-79-4)

3-Bromo-N-(furan-2-ylmethyl)benzamide (CAS No. 346663-79-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated benzamide derivative, characterized by the presence of a furan-2-ylmethyl group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₀BrNO₂, reflects a balanced combination of aromatic and heterocyclic components, making it valuable for designing bioactive molecules.

Researchers frequently explore 3-Bromo-N-(furan-2-ylmethyl)benzamide for its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. The compound's bromine substituent enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics amid antibiotic resistance concerns.

From an industrial perspective, CAS No. 346663-79-4 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis typically involves amidation reactions between 3-bromobenzoic acid and furfurylamine, followed by purification via recrystallization. Analytical techniques like HPLC and NMR ensure high purity (>98%), a critical factor for reproducibility in research. Environmental and safety protocols emphasize its handling under inert conditions due to sensitivity to moisture and light.

The compound's relevance extends to material science, where its aromatic-furan hybrid structure contributes to advancements in organic electronics. Searches for "benzamide derivatives in OLEDs" or "furan-based bioactive compounds" often cite 3-Bromo-N-(furan-2-ylmethyl)benzamide as a case study. Additionally, its biodegradability profile aligns with the green chemistry trends dominating academic discourse.

In summary, 3-Bromo-N-(furan-2-ylmethyl)benzamide (CAS No. 346663-79-4) exemplifies the intersection of synthetic utility and multidisciplinary applicability. Its continued exploration underscores its importance in addressing contemporary challenges in healthcare and sustainable technology.